Cas no 26544-02-5 (tert-Hexanethiol(7CI,9CI))

tert-Hexanethiol(7CI,9CI) structure
tert-Hexanethiol(7CI,9CI) structure
Product Name:tert-Hexanethiol(7CI,9CI)
CAS No:26544-02-5
MF:C6H14S
MW:118.240360736847
CID:289155
PubChem ID:74213
Update Time:2025-04-19

tert-Hexanethiol(7CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • tert-Hexanethiol(7CI,9CI)
    • tert-Hexanethiol
    • EN300-179951
    • FT-0691756
    • NS00025334
    • 2-Methyl-2-pentanethiol
    • 1,1-Dimethylbutyl hydrosulfide #
    • T-Hexyl Mercaptan
    • 26544-02-5
    • 1633-97-2
    • EINECS 247-771-1
    • 2-PENTANETHIOL, 2-METHYL-
    • EINECS 216-651-0
    • YRZ9KLW85B
    • 2-Methylpentane-2-thiol
    • UNII-YRZ9KLW85B
    • DTXSID00167561
    • ISUXQQTXICTKOV-UHFFFAOYSA-N
    • AKOS006279127
    • SCHEMBL23906
    • Inchi: 1S/C6H14S/c1-4-5-6(2,3)7/h7H,4-5H2,1-3H3
    • InChI Key: ISUXQQTXICTKOV-UHFFFAOYSA-N
    • SMILES: SC(C)(C)CCC

Computed Properties

  • Exact Mass: 118.08172
  • Monoisotopic Mass: 118.08162162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 48.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 1Ų

Experimental Properties

  • PSA: 0

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